Cas no 67828-37-9 (methyl 2,4-dihydroxyphenylglycolate)

• Product Name: methyl 2,4-dihydroxyphenylglycolate
• CAS No: 67828-37-9
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 967234
• PubChem ID: 105721
• Update Time: 2025-04-19

methyl 2,4-dihydroxyphenylglycolate Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dihydroxyphenylglycolate
• Benzeneacetic acid, 2,4-dihydroxy-alpha-oxo-, methyl ester
• methyl (2,4-dihydroxyphenyl)(hydroxy)acetate
• methyl (2,4-dihydroxyphenyl)(oxo)acetate
• Methyl 2,4-dihydroxybenzoyl carboxylate
• Benzeneacetic acid, 2,4-dihydroxy-.alpha.-oxo-, methyl ester
• EINECS 267-260-7
• DTXSID9070662
• NS00036198
• 9D8PWN92ZC
• Methyl 2,4-dihydroxy-alpha-oxobenzeneacetate
• 67828-37-9
• DTTXYTFSERGEPB-UHFFFAOYSA-N

• Inchi： 1S/C9H8O5/c1-14-9(13)8(12)6-3-2-5(10)4-7(6)11/h2-4,10-11H,1H3
• InChI Key： DTTXYTFSERGEPB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C(=O)OC)=O)O

Computed Properties

• Exact Mass: 198.0528
• Monoisotopic Mass: 196.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.442
• Boiling Point: 412.9°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.608
• PSA: 86.99